Cas no 77780-50-8 (tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate structure
77780-50-8 structure
Product Name:tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
CAS No:77780-50-8
MF:C7H11N3O2S2
MW:233.311138391495
MDL:MFCD24473494
CID:5606216
PubChem ID:20558141
Update Time:2025-09-22

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL970072
    • 77780-50-8
    • EN300-8756684
    • tert-butyl n-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
    • Carbamic acid, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester
    • tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
    • MDL: MFCD24473494
    • Inchi: 1S/C7H11N3O2S2/c1-7(2,3)12-5(11)8-4-9-10-6(13)14-4/h1-3H3,(H,10,13)(H,8,9,11)
    • InChI Key: MXKUIQRIPPKLEK-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)C)(=O)NC1=NNC(=S)S1

Computed Properties

  • Exact Mass: 233.02926895g/mol
  • Monoisotopic Mass: 233.02926895g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 120Ų

Experimental Properties

  • Density: 1.45±0.1 g/cm3(Predicted)
  • pka: 5.02±0.20(Predicted)

tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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EN300-8756684-1.0g
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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Enamine
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tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
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